Cas no 600-77-1 (2-Amino-3-methylbenzenesulfonic acid)

2-Amino-3-methylbenzenesulfonic acid structure
600-77-1 structure
Product Name:2-Amino-3-methylbenzenesulfonic acid
CAS No:600-77-1
MF:C7H9NO3S
MW:187.216260671616
CID:2667548
Update Time:2023-08-06

2-Amino-3-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-methylbenzenesulfonic acid
    • Inchi： 1S/C7H9NO3S/c1-5-3-2-4-6(7(5)8)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
    • InChI Key： WZLXCJRMZVZVTB-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=C(C)C=1N)(=O)(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Topological Polar Surface Area: 88.8

2-Amino-3-methylbenzenesulfonic acid Production Method

Production Method 1

2810945-93-6 2810945-93-6
600-77-1 600-77-1
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Catalysts: Ferrous sulfate Solvents: Dichloromethane ;  18 h, 40 °C
Reference
An Aminative Rearrangement of O-(Arenesulfonyl)hydroxylamines: Facile Access to ortho-Sulfonyl Anilines
Morrill, Charlotte; et al, Angewandte Chemie, 2022, 61(33),

Production Method 2

1899-93-0 1899-93-0
36016-38-3 36016-38-3
600-77-1 600-77-1
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ;  0 °C; 2 - 16 h, rt
2.1 Reagents: Trifluoroacetic acid Catalysts: Ferrous sulfate Solvents: Dichloromethane ;  18 h, 40 °C
Reference
An Aminative Rearrangement of O-(Arenesulfonyl)hydroxylamines: Facile Access to ortho-Sulfonyl Anilines
Morrill, Charlotte; et al, Angewandte Chemie, 2022, 61(33),

2-Amino-3-methylbenzenesulfonic acid Raw materials

2-Amino-3-methylbenzenesulfonic acid Preparation Products

2-Amino-3-methylbenzenesulfonic acid Related Literature

600-77-1 (2-Amino-3-methylbenzenesulfonic acid) Related Products

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.